Cas no 2680808-80-2 (5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine)

• Product Name: 5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine
• CAS No: 2680808-80-2
• MF: C₉H₁₅BrCl₂N₄
• MW: 330.052198648453
• MDL: MFCD34166525
• CID: 5649483
• PubChem ID: 155906875
• Update Time: 2025-05-21

5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(piperidin-2-yl)pyrimidin-2-amine dihydrochloride
• 2680808-80-2
• 5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine

• MDL： MFCD34166525
• Inchi： 1S/C9H13BrN4.2ClH/c10-6-5-13-9(11)14-8(6)7-3-1-2-4-12-7;;/h5,7,12H,1-4H2,(H2,11,13,14);2*1H
• InChI Key： SJXAZVFZHKMJMY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N)N=C1C1CCCCN1.Cl.Cl

Computed Properties

• Exact Mass: 327.98571g/mol
• Monoisotopic Mass: 327.98571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on 5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine

Comprehensive Overview of 5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine (CAS No. 2680808-80-2)

5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine (CAS No. 2680808-80-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrimidine derivative features a bromine substitution at the 5-position and a piperidin-2-yl group at the 4-position, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or ligand in medicinal chemistry, aligning with current trends in targeted therapy and personalized medicine.

The compound's molecular structure, characterized by the pyrimidine core and piperidine ring, offers excellent opportunities for structural modifications, which is a hot topic in modern drug design. With the growing demand for small molecule therapeutics and heterocyclic compounds, 5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine serves as a valuable building block for synthesizing novel bioactive molecules. Its relevance is further highlighted by the increasing number of patents and publications exploring its derivatives in the context of cancer research, neurodegenerative diseases, and antiviral agents.

From a synthetic chemistry perspective, the introduction of the bromo group enhances the compound's reactivity, enabling further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This aligns with the industry's shift toward green chemistry and atom-economical processes, which are frequently searched topics in academic and industrial forums. The piperidine moiety also contributes to improved pharmacokinetic properties, such as enhanced solubility and bioavailability, addressing common challenges in drug formulation.

In agrochemical applications, 5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine has shown promise as a precursor for developing crop protection agents. Its structural features are compatible with designing pesticides and herbicides that target specific enzymes in pests, reflecting the agricultural sector's focus on sustainable farming and reduced environmental impact. These aspects resonate with global discussions on food security and eco-friendly pest management solutions.

Analytical characterization of CAS No. 2680808-80-2 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are critical for ensuring quality control in research and production. The compound's stability under various conditions is another area of interest, particularly for researchers investigating long-term storage and formulation stability—a recurring theme in pharmaceutical development queries.

Given the rising interest in AI-driven drug discovery, 5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine is also being explored in computational studies. Molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets, a trend fueled by the integration of machine learning in chemical research. This intersection of computational chemistry and experimental validation is a key focus for many academic and industrial labs.

In summary, 5-bromo-4-(piperidin-2-yl)pyrimidin-2-amine (CAS No. 2680808-80-2) represents a multifaceted compound with broad applicability in life sciences. Its structural versatility, combined with the growing demand for high-value intermediates, positions it as a critical component in the development of next-generation therapeutics and agrochemicals. As research continues to uncover its potential, this compound is poised to remain a topic of significant scientific and commercial interest.